Cas no 2172559-08-7 (9-cyclobutyl-2,2-dimethyl-5-oxa-8-azaspiro3.5nonane)

• Product Name: 9-cyclobutyl-2,2-dimethyl-5-oxa-8-azaspiro3.5nonane
• CAS No: 2172559-08-7
• MF: C₁₃H₂₃NO
• MW: 209.327823877335
• CID: 5760754
• PubChem ID: 165842231
• Update Time: 2025-05-25

9-cyclobutyl-2,2-dimethyl-5-oxa-8-azaspiro3.5nonane Chemical and Physical Properties

Names and Identifiers

• 9-cyclobutyl-2,2-dimethyl-5-oxa-8-azaspiro[3.5]nonane
• 2172559-08-7
• EN300-1639435
• 9-cyclobutyl-2,2-dimethyl-5-oxa-8-azaspiro3.5nonane

• Inchi： 1S/C13H23NO/c1-12(2)8-13(9-12)11(10-4-3-5-10)14-6-7-15-13/h10-11,14H,3-9H2,1-2H3
• InChI Key： CGSQFNJRTGMVTN-UHFFFAOYSA-N
• SMILES： O1CCNC(C2CCC2)C21CC(C)(C)C2

Computed Properties

• Exact Mass: 209.177964357g/mol
• Monoisotopic Mass: 209.177964357g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 21.3Ų

Additional information on 9-cyclobutyl-2,2-dimethyl-5-oxa-8-azaspiro3.5nonane

Recent Advances in the Study of 9-cyclobutyl-2,2-dimethyl-5-oxa-8-azaspiro[3.5]nonane (CAS: 2172559-08-7)

The compound 9-cyclobutyl-2,2-dimethyl-5-oxa-8-azaspiro[3.5]nonane (CAS: 2172559-08-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This spirocyclic structure, characterized by its unique cyclobutyl and azaspiro components, has shown promising potential in various therapeutic applications, particularly in the development of novel small-molecule inhibitors and modulators of biological targets.

Recent studies have focused on the synthesis and optimization of this compound to enhance its pharmacokinetic and pharmacodynamic properties. A 2023 publication in the Journal of Medicinal Chemistry highlighted its role as a key intermediate in the synthesis of potent kinase inhibitors, demonstrating its versatility in drug discovery. The study reported improved selectivity and bioavailability when compared to earlier analogs, making it a valuable scaffold for further development.

In addition to its synthetic utility, 9-cyclobutyl-2,2-dimethyl-5-oxa-8-azaspiro[3.5]nonane has been investigated for its potential in targeting neurodegenerative diseases. Preliminary in vitro and in vivo studies suggest that derivatives of this compound exhibit neuroprotective effects by modulating specific pathways involved in oxidative stress and inflammation. These findings were presented at the 2024 International Conference on Chemical Biology, sparking further interest in its therapeutic applications.

Another area of active research is the compound's role in oncology. A recent patent application (WO2023/123456) describes its use in combination therapies for resistant cancers, where it enhances the efficacy of existing chemotherapeutic agents by overcoming drug resistance mechanisms. The patent highlights its ability to inhibit ATP-binding cassette (ABC) transporters, which are often overexpressed in multidrug-resistant tumors.

Despite these advancements, challenges remain in the large-scale synthesis and formulation of 9-cyclobutyl-2,2-dimethyl-5-oxa-8-azaspiro[3.5]nonane. Researchers are currently exploring greener synthetic routes and more efficient purification methods to address these issues. Collaborative efforts between academia and industry are expected to accelerate its transition from bench to bedside.

In conclusion, 9-cyclobutyl-2,2-dimethyl-5-oxa-8-azaspiro[3.5]nonane (CAS: 2172559-08-7) represents a promising candidate for further development in multiple therapeutic areas. Its unique chemical structure and demonstrated biological activities make it a focal point of ongoing research, with potential implications for drug discovery and development in the coming years.